molecular formula C18H25BN2O4 B6279149 tert-butyl N-[4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate CAS No. 1384313-04-5

tert-butyl N-[4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

Cat. No. B6279149
CAS RN: 1384313-04-5
M. Wt: 344.2
InChI Key:
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Description

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C18H25BN2O4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3,(H,19,20) .

Scientific Research Applications

Synthesis of Biologically Active Compounds

  • Intermediate in Crizotinib Synthesis : A study by Kong et al. detailed the synthesis of a compound closely related to the requested tert-butyl N-[4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate, used as an important intermediate in manufacturing crizotinib, a drug known for its efficacy in treating certain types of cancer. The synthesis involved a three-step process starting from tert-butyl-4-hydroxypiperdine-1-carboxylate, showcasing the compound's role in medicinal chemistry (Kong et al., 2016).

  • Fluorescence Nanoparticles : Fischer et al. demonstrated the use of tert-butyl-based boron-containing compounds in creating enhanced brightness, emission-tuned nanoparticles. These nanoparticles, synthesized through Suzuki-Miyaura chain-growth polymerization, show potential for various applications, including bioimaging and sensing, due to their bright and tunable fluorescence properties (Fischer et al., 2013).

Advanced Material Synthesis

  • Electrochromic Materials : Beaupré et al. reported the development of new electrochromic polymers incorporating a tert-butyl-based unit. These polymers were synthesized via Suzuki−Miyaura cross-coupling reactions, leading to materials that change color upon electrical stimulation. Such polymers have applications in smart windows, displays, and energy-saving devices (Beaupré et al., 2006).

  • Antioxidants for Polymer Stabilization : Pan et al. synthesized new antioxidants with higher molecular weights by adding 2,6-di-tert-butyl-4-hydroxy methyl phenol to isocyanates. These antioxidants showed enhanced thermal stability and effectiveness in protecting polypropylene against thermal oxidation, highlighting their importance in the polymer industry (Pan et al., 1998).

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate involves the reaction of tert-butyl carbamate with 4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl carbamate", "4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add tert-butyl carbamate to a solution of the base in an appropriate solvent (e.g. DMF).", "Add 4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl bromide to the reaction mixture.", "Stir the reaction mixture at an appropriate temperature (e.g. room temperature) for a suitable amount of time (e.g. 24 hours).", "Quench the reaction with water and extract the product with an appropriate organic solvent (e.g. ethyl acetate).", "Purify the product by column chromatography or recrystallization." ] }

CAS RN

1384313-04-5

Product Name

tert-butyl N-[4-cyano-2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

Molecular Formula

C18H25BN2O4

Molecular Weight

344.2

Purity

0

Origin of Product

United States

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